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Compound of Interest

Compound Name: ST-1006

Cat. No.: B611016 Get Quote

This document provides immediate safety, operational, and disposal guidance for handling ST-
1006 in a laboratory setting. The following procedures are based on standard laboratory safety

practices for non-hazardous substances, as indicated by available Safety Data Sheets (SDS)

for similarly coded materials. Researchers, scientists, and drug development professionals

should always consult the specific SDS for the exact substance in use and adhere to their

institution's safety protocols.

Personal Protective Equipment (PPE)
While some Safety Data Sheets for products with similar codes classify them as non-

hazardous, maintaining a high standard of safety is crucial in a laboratory environment. The

following PPE is recommended as a baseline for handling ST-1006 to minimize exposure and

ensure personal safety.
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PPE Category Recommended Equipment Justification

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or aerosol generation

during handling.

Hand Protection
Standard laboratory gloves

(e.g., nitrile, latex)

Prevents direct skin contact

with the substance. Gloves

should be inspected before

use and changed if

contaminated.[1]

Body Protection Laboratory coat

Protects street clothes from

contamination and provides an

additional layer of protection

against spills.[2]

Respiratory
Not generally required under

normal use

If the material is dusty or if

procedures may generate

aerosols, a dust mask or

respirator may be necessary

based on risk assessment.[3]

Handling and Storage Procedures
Proper handling and storage are essential to maintain the integrity of the substance and the

safety of the laboratory environment.

Handling:

Ensure good ventilation in the work area.[4]

Avoid inhalation of dust or aerosols.[1]

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.[4]
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Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]

Keep away from heat and direct sunlight.[5]

Consult the substance's specific SDS for any incompatibilities.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures immediately.

Situation Procedure

Spill

1. Evacuate non-essential personnel from the

area.[1] 2. Wear appropriate PPE. 3. For dry

spills, carefully sweep or scoop up the material

to avoid generating dust.[1][3] 4. Place the

spilled material into a suitable, labeled container

for disposal. 5. Clean the affected area

thoroughly.

Skin Contact

1. Immediately remove contaminated clothing.

[1] 2. Rinse the affected skin area with plenty of

water.[1]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1] 2. Remove

contact lenses if present and easy to do.[1] 3.

Seek medical attention if irritation persists.

Inhalation

1. Move the affected person to fresh air.[1] 2. If

breathing is difficult, provide oxygen. 3. Seek

medical attention if symptoms persist.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Have the person drink one or two

glasses of water.[1] 4. Seek medical advice.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.youtube.com/watch?v=Omrh8DaYAok
https://www.youtube.com/watch?v=Omrh8DaYAok
https://ehs.mst.edu/labsafety/chemicalsafety/
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://poly-corp.com/assets/file/product/1004-SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigma/s1006?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Dispose of ST-1006 and any contaminated materials in accordance with all applicable local,

state, and federal regulations.[3] Waste material should not be mixed with other waste streams

unless explicitly permitted.[1] Uncleaned containers should be treated as the product itself.[1]

Do not allow the product to enter drains.[1]

Operational Workflow for Handling ST-1006
The following diagram outlines the standard operational workflow for handling ST-1006 in a

laboratory setting, from preparation to disposal.

1. Preparation
- Review SDS

- Don PPE

2. Handling
- Weigh/measure in ventilated area

- Perform experiment

3. Storage
- Tightly sealed container

- Designated cool, dry area

Store unused material

4. Decontamination
- Clean work surfaces

- Remove PPE

Emergency Procedures
(Spill, Exposure)

5. Disposal
- Segregate waste

- Follow institutional procedures

Click to download full resolution via product page

Standard operational workflow for handling ST-1006.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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